Cas no 893999-66-1 (2-({1-2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfanyl)acetonitrile)

• Product Name: 2-({1-2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfanyl)acetonitrile
• CAS No: 893999-66-1
• MF: C₁₈H₂₁N₃O₂S
• MW: 343.443242788315
• CID: 5512514
• PubChem ID: 18563351
• Update Time: 2025-05-20

2-({1-2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfanyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[1-[2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl]indol-3-yl]sulfanylacetonitrile
• 893999-66-1
• AKOS024621335
• SR-01000909865-1
• SR-01000909865
• 2-((1-(2-(2,6-dimethylmorpholino)-2-oxoethyl)-1H-indol-3-yl)thio)acetonitrile
• 2-({1-[2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl]-1H-indol-3-yl}sulfanyl)acetonitrile
• F2016-0671
• 2-({1-2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfanyl)acetonitrile

• Inchi： 1S/C18H21N3O2S/c1-13-9-21(10-14(2)23-13)18(22)12-20-11-17(24-8-7-19)15-5-3-4-6-16(15)20/h3-6,11,13-14H,8-10,12H2,1-2H3
• InChI Key： MLAAEAFKZWEGFN-UHFFFAOYSA-N
• SMILES： S(CC#N)C1=CN(C2C=CC=CC=21)CC(N1CC(C)OC(C)C1)=O

Computed Properties

• Exact Mass: 343.13544809g/mol
• Monoisotopic Mass: 343.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 83.6Ų

Additional information on 2-({1-2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfanyl)acetonitrile

Professional Introduction to 2-({1-2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfanyl)acetonitrile (CAS No. 893999-66-1)

2-({1-2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfanyl)acetonitrile

is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 893999-66-1, represents a unique molecular architecture that combines elements of morpholine and indole derivatives, making it a promising candidate for further exploration in medicinal chemistry.

The molecular structure of this compound features a nitrile group (-CN) attached to an acetonitrile backbone, which is further functionalized with a morpholine ring and an indole moiety. The presence of these functional groups suggests potential biological activity, particularly in the context of modulating biological pathways relevant to human health and disease.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from morpholine and indole scaffolds. These heterocyclic compounds have demonstrated versatility in interacting with biological targets, making them valuable tools for drug design. The specific arrangement of atoms in 2-({1-2-(2,6-dimethylmorpholin-4-yl)}-2oxoethyl-1H-indol3-ylsulfanyl)acetonitrile (CAS No. 893999-66¹) positions it as a potential lead compound for further pharmacological investigation.

The morpholine ring in this compound is known for its ability to enhance solubility and bioavailability, which are critical factors in drug development. Additionally, the indole moiety is often associated with various biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The sulfanyl group further contributes to the compound's potential by introducing a polar region that may facilitate interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and pharmacokinetic properties of such compounds with greater accuracy. These computational tools have been instrumental in identifying promising candidates for experimental validation. In particular, virtual screening techniques have been used to evaluate the interactions of 2-(1-2-(2,6-dimethylmorpholin-4-yl)^-2^{-oxoethyl-1H-indol3-ylsulfanyl})acetonitrile (CAS No. 893999-66-¹) with various biological receptors.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies has allowed chemists to construct complex molecular frameworks efficiently. For instance, the introduction of the sulfanyl group at the indole core necessitates careful selection of reagents and catalysts to achieve optimal results.

In the realm of drug discovery, 2-(1,...)acetonitrile has been explored as a potential intermediate in the development of novel therapeutic agents. Its unique structural features make it a versatile building block for designing molecules with tailored biological activities. Researchers have hypothesized that modifications to the morpholine and indole moieties could lead to compounds with enhanced efficacy or reduced side effects.

The sulfanyl group in particular has been studied for its ability to modulate enzyme activity and receptor binding. In some cases, sulfanyl-containing compounds have shown promise as inhibitors or activators of key enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The presence of this group in 2-(CAS No.) suggests that it may exhibit similar properties, making it an attractive target for further investigation.

The nitrile group at the terminal position of the molecule also contributes to its pharmacological potential. Nitrile-containing compounds are known for their diverse biological effects, including anti-inflammatory and analgesic properties. By incorporating this functional group into the molecular framework, researchers aim to enhance the therapeutic profile of new drug candidates.

Efforts are currently underway to synthesize derivatives of 2-(CAS No.) with modified substituents on the morpholine and indole rings. These derivatives will be evaluated for their biological activity using both in vitro and in vivo assays. The goal is to identify compounds that exhibit potent activity against specific disease targets while maintaining favorable pharmacokinetic properties.

The role of computational tools in drug discovery cannot be overstated. Molecular modeling software has been used extensively to predict how different analogs of this compound might interact with biological targets at the atomic level. These predictions guide experimental efforts by highlighting promising chemical modifications that could enhance binding affinity or selectivity.

In conclusion, 2-(CAS No.) represents an intriguing compound with significant potential for further development as a therapeutic agent. Its unique structural features—comprising a morpholine ring, an indole moiety, and a sulfanyl group—position it as a valuable starting point for designing novel drugs targeting various diseases. As research continues into this area using both experimental and computational approaches,